Cas no 4666-84-6 (Cryptomeridiol)

• Product Name: Cryptomeridiol
• CAS No: 4666-84-6
• Molecular Formula: C₁₅H₂₈O₂
• Molecular Weight: 240.38162
• CID: 837650
• PubChem ID: 165258

Cryptomeridiol Properties

Names and Identifiers

• Cryptomeridiol
• Eudesmane-4&alpha
• ,11-diol
• (1R,4aR,7R,8aR)-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-2,3,4,5,6,7,8,8a-octahydronaphthalen-1-ol
• eudesmane-4alpha,11-diol
• Proximadiol
• [ "Proximadiol" ]
• (2R,8R,8Abeta)-DECAHYDRO-8-HYDROXY-alpha,alpha,4Aalpha,8-TETRAMETHYL-2-NAPHTHALENEMETHANOL
• Kryptomeridiol
• HY-N3643
• (1R,4AR,7R,8AR)-7-(2-HYDROXY-2-PROPANYL)-1,4A-DIMETHYLDECAHYDRO-1-NAPHTHALENOL
• AKOS032948473
• Selinane-4.alpha.,11-diol
• (1R,4aR,7R,8aR)-7-(1-hydroxy-1-methyl-ethyl)-1,4a-dimethyl-decalin-1-ol
• Selina-4,7-diol
• 2-Naphthalenemethanol, 1,2.beta.,3,4,4a,5,6,7,8,8a.beta.-decahydro-8.beta.-hydroxy-.alpha.,.alpha.,4a.alpha.,8-tetramethyl-
• 2-Naphthalenemethanol, decahydro-8-hydroxy-alpha,alpha,4a,8-tetramethyl-, (2R-(2alpha,4aalpha,8beta,8abeta))-
• 2-NAPHTHALENEMETHANOL, DECAHYDRO-8-HYDROXY-.ALPHA.,.ALPHA.,4A,8-TETRAMETHYL-, (2R-(2.ALPHA.,4A.ALPHA.,8.BETA.,8A.BETA.))-
• CHEBI:67796
• SCHEMBL6512725
• 2-NAPHTHALENEMETHANOL, DECAHYDRO-8-HYDROXY-alpha,alpha,4A,8-TETRAMETHYL-, (2R,4AR,8R,8AR)-
• CHEMBL465860
• Q27136273
• Y2KBV9FZ9M
• UNII-Y2KBV9FZ9M
• DTXSID001317282
• 5.beta.,7.beta.H,10.alpha.-Eudesmane-4,11-diol
• SELINANE-4alpha,11-DIOL
• 2-Naphthalenemethanol, decahydro-8-hydroxy-.alpha.,.alpha.,4a,8-tetramethyl-, [2R-(2.alpha.,4a.alpha.,8..beta.,8a.beta.)]-
• 5beta,7betaH,10alpha-EUDESMANE-4,11-DIOL
• 2-Naphthalenemethanol, decahydro-8-hydroxy-.alpha.,.alpha.,4a,8-tetramethyl-, (2R,4aR,8R,8aR)-
• (1r,4ar,7r,8ar)-7-(2-hydroxypropan-2-yl)-1,4a-dimethyldecahydronaphthalen-1-ol
• LKKDASYGWYYFIK-QHSBEEBCSA-N
• FS-9904
• (2R,8R,8A.BETA.)-DECAHYDRO-8-HYDROXY-.ALPHA.,.ALPHA.,4A.ALPHA.,8-TETRAMETHYL-2-NAPHTHALENEMETHANOL
• J13.424D
• 2-NAPHTHALENEMETHANOL, 1,2beta,3,4,4A,5,6,7,8,8Abeta-DECAHYDRO-8beta-HYDROXY-alpha,alpha,4Aalpha,8-TETRAMETHYL-
• C17676
• 4666-84-6
• 2-Naphthalenemethanol, 1,2,3,4,4a,5,6,7,8,8a-decahydro-8-hydroxy-,,4a,8-tetramethyl-;Proximadiol; Selina-4,7-diol; Selinane-4,11-diol
• CS-0023987
• eudesmane-4beta,11-diol
• 4-Epi-cryptomeridiol
• 4,5-epi-Cryptomeridiol
• DA-48622
• (1R,8aalpha)-1,4abeta-Dimethyl-7beta-(1-hydroxy-1-methylethyl)decalin-1alpha-ol

• InChIKey： LKKDASYGWYYFIK-QHSBEEBCSA-N
• Inchi： InChI=1S/C15H28O2/c1-13(2,16)11-6-9-14(3)7-5-8-15(4,17)12(14)10-11/h11-12,16-17H,5-10H2,1-4H3/t11-,12-,14-,15-/m1/s1
• SMILES： CC12CCCC(C1CC(CC2)C(C)(C)O)(C)O

Computed Properties

• Exact Mass: 240.20900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 240.209
• Heavy Atom Count: 17
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 3.11480
• PSA: 40.46000
• Refractive Index: 1.506
• Boiling Point: 317.3ºC at 760 mmHg
• Melting Point: 138 - 140 °C
• Flash Point: 137.3ºC
• Color/Form: Powder
• Density: 1.019g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids